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Compound of Interest

Compound Name: 4,5-Dichloroveratrole

Cat. No.: B1293773

An In-depth Technical Guide on the Physical Properties of 4,5-Dichloroveratrole

Introduction

4,5-Dichloroveratrole, also known as 1,2-dichloro-4,5-dimethoxybenzene, is a chlorinated
organic compound.[1][2] Its chemical formula is C8H8CI202.[1][2][3] This guide provides a
comprehensive overview of the physical and chemical properties of 4,5-Dichloroveratrole,
along with detailed experimental protocols for their determination. This information is intended
for researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Physical and Chemical Properties

The physical and chemical properties of 4,5-Dichloroveratrole are summarized in the table
below. These properties are crucial for understanding the behavior of the compound in various
experimental and industrial settings.
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Property Value Source(s)
Molecular Formula C8H8CI202 [1112][3]
Molecular Weight 207.05 g/mol [11[2][3]
Appearance Pale Brown to Grey Solid [4]

Melting Point 83 °C [4]

Boiling Point 257.1 °C at 760 mmHg [1]

~297.35 °C (rough estimate) [4]

Density 1.283 g/cm3 [1]
~1.3354 g/cm3 (rough ]

estimate)

Water Solubility 72.3 mg/L at 25 °C [4]

o Slightly soluble in Chloroform
Solubility in other solvents _ _ [4]
and Methanol (with heating)

Flash Point 98.8 °C [1]
Vapor Pressure 0.0239 mmHg at 25 °C [1]
Refractive Index 1.524 [1]
~1.5537 (estimate) [4]
LogP 3.0106 [1]
3.6 [2]

Experimental Protocols

The following are detailed methodologies for the experimental determination of key physical
properties of organic compounds like 4,5-Dichloroveratrole.

Melting Point Determination

The melting point is a critical indicator of the purity of a solid compound.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or Vernier Melt Station)
Capillary tubes

Spatula

Mortar and pestle (if the sample is not a fine powder)

4,5-Dichloroveratrole sample

Procedure:

Ensure the 4,5-Dichloroveratrole sample is a fine, dry powder. If necessary, gently grind the
crystals in a mortar and pestle.

Use a spatula to pack a small amount of the powdered sample into the open end of a
capillary tube to a depth of approximately 3 mm.[5]

Tap the sealed end of the capillary tube on a hard surface to ensure the sample is tightly
packed at the bottom.

Place the capillary tube into the heating block of the melting point apparatus.[5]

Set the apparatus to heat at a controlled rate. For a preliminary measurement, a faster
heating rate can be used. For an accurate measurement, heat rapidly to about 10-15 °C
below the expected melting point, then reduce the heating rate to 1-2 °C per minute.

Observe the sample through the magnifying lens. Record the temperature at which the first
drop of liquid appears (the beginning of the melting range) and the temperature at which the
entire sample has turned into a clear liquid (the end of the melting range).[6]

Dispose of the used capillary tube in the designated glass waste container.[5]

Boiling Point Determination (Simple Distillation)
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Simple distillation can be used to determine the boiling point of a liquid and is also a method for
purification.

Apparatus:

Round-bottom flask

« Distillation head with a thermometer adapter

e Thermometer

e Condenser

¢ Receiving flask

o Heating mantle or water bath

 Boiling chips

e Clamps and stands

e 4,5-Dichloroveratrole sample (melted if starting from solid)

Procedure:

Place a small volume of the 4,5-Dichloroveratrole sample and a few boiling chips into the
round-bottom flask.

o Assemble the simple distillation apparatus as shown in chemical laboratory manuals,
ensuring all joints are securely clamped. The thermometer bulb should be positioned just
below the side arm of the distillation head to accurately measure the temperature of the
vapor that is distilling.[5]

e Begin heating the sample in the round-bottom flask.[5]

o Observe the temperature as the liquid heats and begins to vaporize. The temperature will
rise and then stabilize as the vapor condenses and is collected in the receiving flask.[5]
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e The stable temperature at which the liquid is actively boiling and condensing is the boiling
point. Record this temperature.

» Continue distillation until only a small amount of liquid remains in the distilling flask; do not
distill to dryness.

» Allow the apparatus to cool completely before disassembling.

Solubility Determination

This protocol provides a qualitative assessment of the solubility of 4,5-Dichloroveratrole in
various solvents.

Apparatus:

Test tubes and a test tube rack

Spatula

Pipettes or droppers

Vortex mixer (optional)

A range of solvents (e.g., water, ethanol, hexane, toluene, ethyl acetate)

4,5-Dichloroveratrole sample
Procedure:

» Place a small, measured amount (e.g., 10 mg) of 4,5-Dichloroveratrole into a series of
clean, dry test tubes.

e Add a small volume (e.g., 1 mL) of a specific solvent to each test tube.[7]

o Agitate the mixture by flicking the test tube or using a vortex mixer for a set period (e.g., 30-
60 seconds).

e Observe whether the solid dissolves completely. Note if the substance is soluble, partially
soluble, or insoluble.[7]
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e For substances that appear insoluble at room temperature, gentle heating can be applied to
test for temperature-dependent solubility. If heating is applied, allow the solution to cool to
observe if the solute precipitates.

o Record the observations for each solvent. The principle of "like dissolves like" can be used to
infer the polarity of the compound based on its solubility in polar and non-polar solvents.[6]

Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a solid organic compound such as 4,5-Dichloroveratrole.
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Physical Property Characterization Workflow for 4,5-Dichloroveratrole
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Caption: Workflow for the experimental determination of the physical properties of 4,5-
Dichloroveratrole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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